Cas no 27846-23-7 (Benzene, 1-methyl-4-[(2-phenylethyl)thio]-)

• Product Name: Benzene, 1-methyl-4-[(2-phenylethyl)thio]-
• CAS No: 27846-23-7
• MF: C₁₅H₁₆S
• MW: 228.352542877197
• CID: 1433100
• PubChem ID: 12219887
• Update Time: 2025-04-20

Benzene, 1-methyl-4-[(2-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[(2-phenylethyl)thio]-
• 1-methyl-4-(2-phenylethylsulfanyl)benzene
• SCHEMBL1709979
• 27846-23-7
• DTXSID30481040

• Inchi： 1S/C15H16S/c1-13-7-9-15(10-8-13)16-12-11-14-5-3-2-4-6-14/h2-10H,11-12H2,1H3
• InChI Key： QTLHEQKAVLOLPX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.09738
• Monoisotopic Mass: 228.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0